N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• InChI: InChI=1S/C14H17NO3S/c1-10-3-4-13(11(2)7-10)15-14(16)8-12-5-6-19(17,18)9-12/h3-7,12H,8-9H2,1-2H3,(H,15,16)
• InChI Key: UWCPDDKPDXREST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2CS(=O)(=O)C=C2)C
• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol

Description

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide, also known as DMDD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMDD has been found to possess unique properties that make it a valuable tool in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide has been found to act as an allosteric modulator of various enzymes and receptors. It binds to a specific site on the enzyme or receptor, causing a conformational change that alters its activity. The exact mechanism of action of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide is still under investigation, but it is believed to involve the interaction with specific amino acid residues on the target protein.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide has been found to have various biochemical and physiological effects, depending on the target protein. For example, it has been found to increase the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain. This, in turn, can lead to an improvement in cognitive function. N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide has also been found to increase the activity of the GABA(A) receptor, which can lead to anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide has several advantages as a tool for scientific research. It is a highly specific compound that can selectively bind to a target protein, allowing for the study of its activity. N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide is also stable and can be easily synthesized in large quantities. However, there are also limitations to its use. N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide can be toxic at high concentrations, and its effects can be difficult to interpret due to its allosteric nature.

Future Directions

There are several future directions for the use of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide in scientific research. One potential application is in the study of the activity of other enzymes and receptors. N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide has been found to have a broad range of targets, and further investigation could lead to the discovery of new targets and potential therapeutic applications. Another potential direction is the development of new compounds based on N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide. By modifying the structure of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide, it may be possible to create compounds with improved specificity and reduced toxicity. Finally, the use of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide in combination with other compounds could lead to the development of new treatments for various diseases and conditions.
Conclusion
In conclusion, N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide is a valuable tool in scientific research due to its unique properties and potential applications in various fields. Its specificity and stability make it an ideal compound for the study of enzyme and receptor activity. Further investigation into its mechanism of action and potential applications could lead to the development of new treatments for various diseases and conditions.

Synthesis Methods

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenyl isocyanate with 3-thioxo-2,3-dihydro-1H-imidazole-4-carboxylic acid followed by the reaction with acetic anhydride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide has been found to have significant applications in scientific research, particularly in the field of biochemistry and pharmacology. It has been used as a tool to study the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. N-(2,4-dimethylphenyl)-2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide has also been used to study the activity of various receptors, including the GABA(A) receptor, which is involved in the regulation of anxiety and sleep.